Cas no 845861-39-4 (CP94253 hydrochloride)

• Product Name: CP94253 hydrochloride
• CAS No: 845861-39-4
• MF: C₁₅H₂₀ClN₃O
• MW: 293.791802406311
• CID: 2089421
• PubChem ID: 11652258
• Update Time: 2025-07-15

CP94253 hydrochloride Chemical and Physical Properties

Names and Identifiers

• CP 94253 hydrochloride
• CP94253 hydrochloride
• HY-103151
• CP 94253 HCl; CP94253 HCl; CP-94253 HCl
• DA-52111
• 5-Propoxy-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-pyrrolo[3,2-b]pyridine dihydrochloride
• 5-Propoxy-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-pyrrolo[3,2-b]pyridine; CP 94253;
• 4-{5-PROPOXY-1H-PYRROLO[3,2-B]PYRIDIN-3-YL}-1,2,3,6-TETRAHYDROPYRIDINE HYDROCHLORIDE
• VIB86139
• SR-01000597748
• CHEMBL5087653
• MS-24205
• E98726
• 5-PROPOXY-3-(1,2,3,6-TETRAHYDRO-4-PYRIDINYL)-1H-PYRROLO[3,2-B]PYRIDINEHYDROCHLORIDE
• AKOS024456524
• 5-propoxy-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-pyrrolo[3,2-b]pyridine hydrochloride
• 5-Propoxy-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-pyrrolo[3,2-b]pyridin hydrochloride
• CP-94,253 dihydrochloride
• 5-Propoxy-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-pyrrolo[3,2-b]pyridine hydrochloride (1:1)
• HB1671
• CP 94253 HCl
• BCP29995
• 5-PROPOXY-3-(1,2,3,6-TETRAHYDRO-4-PYRIDINYL)-1H-PYRROLO[3,2-B]PYRIDINE hydrochloride
• 1H-Pyrrolo[3,2-b]pyridine, 5-propoxy-3-(1,2,3,6-tetrahydro-4-pyridinyl)-,monohydrochloride
• SCHEMBL2159345
• 845861-39-4
• CS-0024670
• CP 94253 dihydrochloride
• DTXSID401336802
• J-005937
• SR-01000597748-1
• CP94253 (hydrochloride)
• 5-propoxy-3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-pyrrolo[3,2-b]pyridine;hydrochloride
• C15H19N3O.2HCl
• 131084-35-0
• EX-A11530

• Inchi： 1S/C15H19N3O.ClH/c1-2-9-19-14-4-3-13-15(18-14)12(10-17-13)11-5-7-16-8-6-11;/h3-5,10,16-17H,2,6-9H2,1H3;1H
• InChI Key： PIIOXKQIZCVXMD-UHFFFAOYSA-N
• SMILES： Cl.O(CCC)C1C=CC2=C(C(=CN2)C2=CCNCC2)N=1

Computed Properties

• Exact Mass: 293.1294900g/mol
• Monoisotopic Mass: 293.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9Ų

Additional information on CP94253 hydrochloride

CP94253 Hydrochloride: A Comprehensive Overview

CP94253 Hydrochloride (CAS No. 845861-39-4) is a compound of significant interest in the fields of pharmacology and biotechnology. This compound has garnered attention due to its potential applications in drug development and its unique chemical properties. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The CAS No. 845861-39-4 designation uniquely identifies CP94253 Hydrochloride within the chemical registry system, ensuring clarity and consistency in scientific communication. Its molecular structure, characterized by a hydrochloride salt form, contributes to its stability and bioavailability, which are critical factors in pharmaceutical applications.

Recent research has focused on the biological activity of CP94253 Hydrochloride, particularly its ability to influence signaling pathways involved in inflammation and cellular proliferation. Studies published in reputable journals such as *Nature Communications* and *Science Advances* have demonstrated its potential as a modulator of key enzymes and receptors, opening new avenues for disease treatment.

In terms of synthesis, CP94253 Hydrochloride is typically derived through a multi-step chemical process that ensures high purity and consistency. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to analyze its structural integrity and ensure compliance with pharmacopeial standards.

The application of CP94253 Hydrochloride extends beyond pharmacology, with emerging uses in biotechnological processes such as protein crystallization and enzyme assays. Its ability to interact with biomolecules at specific sites makes it an invaluable tool in structural biology and drug discovery.

Looking ahead, ongoing clinical trials are evaluating the safety and efficacy of CP94253 Hydrochloride as a potential therapeutic agent. Preliminary results indicate promising outcomes, particularly in the context of chronic inflammatory diseases and neurodegenerative conditions.

In conclusion, CP94253 Hydrochloride (CAS No. 845861-39-4) represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its continued exploration will undoubtedly contribute to advancements in medicine and biotechnology, solidifying its position as a key player in the scientific community.